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Compound of Interest

Ethyl
Compound Name:
(ethoxymethylene)cyanoacetate

Cat. No.: B148315

An In-depth Technical Guide to the Safety, Handling, and Storage of Ethyl
(ethoxymethylene)cyanoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl (ethoxymethylene)cyanoacetate (CAS No. 94-05-3) is a versatile reagent widely
employed in organic synthesis, particularly in the pharmaceutical and agrochemical industries.
[1] Its utility as a building block stems from its reactive nature, which also necessitates a
thorough understanding of its safety profile and proper handling procedures to minimize risks in
a laboratory setting. This guide provides comprehensive information on the safe handling,
storage, and disposal of Ethyl (ethoxymethylene)cyanoacetate, tailored for professionals in
research and drug development.

Hazard Identification and Classification

Ethyl (ethoxymethylene)cyanoacetate is classified as a hazardous substance and requires
careful handling.[2] The primary hazards associated with this compound are summarized
below.

GHS Hazard Statements:
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e H301/H302: Toxic or Harmful if swallowed.[3][4]

e H315: Causes skin irritation.[2][4]

e H317: May cause an allergic skin reaction.[3]

o H319: Causes serious eye irritation/damage.[2][4]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3]
e H335: May cause respiratory irritation.[5]

Hazard Symbols:

walt text

walt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethyl
(ethoxymethylene)cyanoacetate is provided in the table below. This data is essential for
understanding its behavior under various laboratory conditions.
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Property Value References
Molecular Formula CsH11NOs [41[5]
Molecular Weight 169.18 g/mol [5]1[6]

White to off-white or light
Appearance ] ) [71[81I9]
yellow solid/crystalline mass

Melting Point 48 - 53 °C (118.4 - 127.4 °F) [4][10][11]
N , 190- 191 °C (374 - 375.8 °F)
Boiling Point [419011]
at 30 mmHg
Flash Point 130 °C (266 °F) - closed cup [4171112]

<0.01 g/L in water at 20 °C.
N Soluble in organic solvents like
Solubility [71181[11]
ethanol, acetone, chloroform,

and methanol.

Vapor Pressure 0.1 hPa at 20 °C [7]

Safety and Handling

Due to its hazardous nature, strict safety protocols must be followed when handling Ethyl
(ethoxymethylene)cyanoacetate.

Engineering Controls

e Work should be conducted in a well-ventilated area.[5]

» A chemical fume hood is recommended, especially when there is a risk of generating dust or
aerosols.[13]

 Facilities storing or utilizing this material should be equipped with an eyewash station and a
safety shower.[7]

Personal Protective Equipment (PPE)

A comprehensive range of PPE should be worn to prevent exposure.
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PPE Type Specification References

Chemical splash goggles or
safety glasses with side-
Eye/Face Protection shields conforming to EN166 [51[7]
(EU) or NIOSH (US)
standards.

Handle with appropriate
_ . chemical-resistant gloves
Skin Protection _ [51[7]
(inspect before use). Wear a

lab coat or chemical apron.

If ventilation is inadequate or

dust/aerosols are generated,

use a NIOSH/MSHA approved
Respiratory Protection air-purifying respirator with an [21[7]

appropriate cartridge or a

European Standard EN 149

respirator.

Recommended Handling Workflow

The following diagram outlines a logical workflow for the safe handling of Ethyl
(ethoxymethylene)cyanoacetate in a laboratory setting.
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REVEVASIDS Prepare Well-Ventilated Workspace

Don Appropriate PPE Weigh Solid Perform Reaction

Transfer to Reaction Vessel Decontaminate Glassware & Surfaces Wash Hands

Dispose of Waste

Remove PPE

Oven-Dry Glassware Assemble Under Inert Gas (e.g., N2 or Ar)

Transfer Reagent via Syringe or in Glovebox Add Anhydrous Solvent

Conduct Reaction Under Positive Pressure of Inert Gas Monitor Temperature and Pressure

Cool Reaction to Safe Temperature Carefully Quench Reaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b148315?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

